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Compound of Interest

Compound Name: (R)-(-)-Ibuprofen-d3

Cat. No.: B15143532 Get Quote

Essential Safety and Handling Guide for (R)-(-)-
Ibuprofen-d3
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with (R)-(-)-Ibuprofen-d3. The

following procedures are designed to ensure a safe laboratory environment and proper

logistical management of this compound.

Hazard Identification and Protective Measures
(R)-(-)-Ibuprofen-d3 is categorized as harmful if swallowed and is toxic to aquatic life, with

long-lasting effects[1]. While comprehensive toxicological properties have not been fully

investigated, the material may cause irritation to the eyes, skin, and respiratory system[1]. It

may be harmful through inhalation, ingestion, or skin absorption[1]. Therefore, adherence to

strict safety protocols is mandatory.
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Hazard Category
GHS Classification &
Statements

Recommended
Precautionary Actions

Acute Toxicity
Oral, Category 4 (H302:

Harmful if swallowed)[1]

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling. If swallowed, call a

POISON CENTER or doctor if

you feel unwell and rinse your

mouth[1].

Health Effects
May cause eye, skin, or

respiratory system irritation[1].

Avoid breathing dust, fumes,

gas, mist, vapors, or spray.

Use only in a well-ventilated

area or under a chemical fume

hood[1].

Environmental Hazard

Aquatic Toxicity (Acute),

Category 2 (H401: Toxic to

aquatic life)[1]. Aquatic Toxicity

(Chronic), Category 3 (H411:

Toxic to aquatic life with long

lasting effects)[1].

Avoid release to the

environment. Collect any

spillage. Dispose of contents

and container in accordance

with local, state, and federal

regulations[1].

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling (R)-(-)-Ibuprofen-d3 to determine the

appropriate level of PPE. The following table outlines the recommended equipment for routine

laboratory operations.
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Body Part Required PPE
Specifications and
Rationale

Eyes/Face
Safety Glasses with side

shields or Goggles

Protects against accidental

splashes. A face shield should

be used in conjunction with

goggles when there is a

significant risk of splashing[2]

[3].

Skin
Chemical-resistant gloves

(e.g., Nitrile)

Prevents skin contact and

absorption. Always inspect

gloves for tears or punctures

before use. Change gloves

immediately if contaminated[4].

Body Laboratory Coat

Provides a protective layer for

clothing and skin. Gowns

should be disposable, made of

low-permeability fabric, with a

solid front and long sleeves[4].

Respiratory NIOSH-approved respirator

Required when handling the

solid form outside of a

ventilated enclosure or when

aerosolization is possible, to

prevent inhalation of dust

particles[1][2].

Operational and Disposal Plans
Handling and Storage Protocol
Handling:

Engineering Controls: Handle the compound in a well-ventilated area. For procedures that

may generate dust, such as weighing, use a chemical fume hood or a ventilated balance

enclosure.
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Procedural Controls: Avoid prolonged or repeated exposure[1]. Minimize dust generation and

accumulation. After handling, wash hands thoroughly. Do not eat, drink, or smoke in the

laboratory area[1][4].

Storage:

Conditions: Keep the container tightly closed[1]. Store in a dry, cool, and well-ventilated

place[5]. Recommended storage temperatures are -20°C or -80°C for long-term stability[6][7]

[8].

Container: Store in the original container or a suitable, clearly labeled alternative.

Spillage and Disposal Plan
Accidental Release Measures:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Wear appropriate PPE, including respiratory protection, safety goggles, and heavy

rubber gloves[1].

Collect: Carefully sweep or scoop up the solid material, avoiding dust generation. Transfer

the spilled material into a sealed, labeled chemical waste container[1].

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Disposal Plan:

Waste Characterization: (R)-(-)-Ibuprofen-d3 is considered hazardous waste.

Containerization: Collect waste material in a designated, sealed, and properly labeled

hazardous waste container.

Disposal: Dispose of the waste in accordance with all applicable local, state, and federal

regulations[1]. Do not dispose of it down the drain or in the general trash. If take-back
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programs are unavailable, mix the compound with an undesirable substance like cat litter or

coffee grounds, place it in a sealed container, and dispose of it in the household trash after

obscuring personal information on the original packaging[9][10].

Emergency Procedures
Exposure Route First Aid Protocol

Ingestion

If the person is conscious, wash out their mouth

with water. Do NOT induce vomiting. Seek

immediate medical attention[1].

Eye Contact

Immediately hold eyelids apart and flush the

eyes with plenty of water for at least 15 minutes.

Seek immediate medical attention[1].

Skin Contact

Immediately wash the affected skin with soap

and plenty of water for at least 15 minutes.

Remove any contaminated clothing and wash it

before reuse. Get medical attention if irritation or

other symptoms occur[1].

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration or

oxygen by trained personnel. Seek immediate

medical attention[1].

Visual Workflow for PPE Selection
The following diagram outlines the decision-making process for selecting the appropriate

personal protective equipment when handling (R)-(-)-Ibuprofen-d3.
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Assess Handling Task

Weighing solid or potential
for dust/aerosol generation?

Work in Fume Hood or
Ventilated Enclosure

Yes

Nitrile Gloves

No

Add NIOSH-Approved
Respirator

Lab Coat

Safety Glasses
with Side Shields

Significant Risk
of Splash?

Add Face Shield

Yes

Proceed with Operation

No

Click to download full resolution via product page

Caption: PPE selection workflow for handling (R)-(-)-Ibuprofen-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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